Cas no 2241594-60-3 (3-Methoxyquinoline-7-carboxylic acid)

• Product Name: 3-Methoxyquinoline-7-carboxylic acid
• CAS No: 2241594-60-3
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 5039686
• PubChem ID: 91012583
• Update Time: 2026-02-28

3-Methoxyquinoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-METHOXYQUINOLINE-7-CARBOXYLIC ACID
• 3-METHOXYQUINOLINE-7-CARBOXYLICACID
• CS-0188246
• MFCD31729492
• K10195
• K10258
• 2241594-60-3
• 3-Methoxyquinoline-7-carboxylic acid

• Inchi： 1S/C11H9NO3/c1-15-9-4-7-2-3-8(11(13)14)5-10(7)12-6-9/h2-6H,1H3,(H,13,14)
• InChI Key： MTZZUWVIXUPXIM-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C2C=C(C(=O)O)C=CC2=C1

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 3-Methoxyquinoline-7-carboxylic acid

Recent Advances in the Study of 3-Methoxyquinoline-7-carboxylic acid (CAS: 2241594-60-3)

3-Methoxyquinoline-7-carboxylic acid (CAS: 2241594-60-3) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile building block for the synthesis of novel bioactive compounds, particularly in the context of antimicrobial and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of interest in recent research has been the synthesis and optimization of 3-Methoxyquinoline-7-carboxylic acid derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications at the 3-methoxy and 7-carboxylic acid positions could significantly enhance the compound's binding affinity to specific biological targets, such as bacterial enzymes and cancer-related proteins. The study utilized computational modeling and high-throughput screening to identify the most promising derivatives, with several candidates showing potent inhibitory effects against multidrug-resistant bacterial strains.

In addition to its antimicrobial potential, 3-Methoxyquinoline-7-carboxylic acid has also been investigated for its role in cancer therapy. A recent preprint on bioRxiv (2024) reported that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the PI3K/AKT/mTOR pathway. The researchers hypothesized that the compound's ability to chelate metal ions and interfere with cellular redox balance may contribute to its anticancer effects. Further in vivo studies are underway to validate these findings and explore the compound's pharmacokinetic properties.

Another notable development is the use of 3-Methoxyquinoline-7-carboxylic acid as a precursor for the synthesis of fluorescent probes. A study in ACS Chemical Biology (2023) described the design of a quinoline-based probe that selectively binds to amyloid-beta aggregates, which are implicated in Alzheimer's disease. The probe's fluorescence properties were attributed to the unique electronic structure of the 3-methoxyquinoline core, making it a valuable tool for studying neurodegenerative diseases.

Despite these promising findings, challenges remain in the clinical translation of 3-Methoxyquinoline-7-carboxylic acid-based therapeutics. Issues such as poor solubility, metabolic instability, and potential off-target effects need to be addressed through further structural optimization and formulation development. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound's therapeutic potential.

In conclusion, 3-Methoxyquinoline-7-carboxylic acid (CAS: 2241594-60-3) represents a promising scaffold for the development of novel bioactive compounds with applications in antimicrobial, anticancer, and diagnostic fields. Ongoing research is expected to uncover new insights into its mechanism of action and expand its utility in chemical biology and drug discovery. Future studies should focus on improving its pharmacological properties and exploring its potential in combination therapies.